Cas no 2179444-08-5 (1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2179444-08-5
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5408865
• Update Time: 2025-05-22

1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C13H21N3O3/c1-2-12(17)15-5-3-14(4-6-15)11-13(18)16-7-9-19-10-8-16/h2H,1,3-11H2
• InChI Key： WXUMGNKIVMREKE-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC(N2CCOCC2)=O)CC1)(=O)C=C

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.6±45.0 °C(Predicted)
• pka: 5.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one

Comprehensive Introduction to 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2179444-08-5)

1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2179444-08-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both morpholine and piperazine moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in targeting protein-protein interactions and enzyme modulation. Researchers are particularly interested in 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one due to its potential to act as a scaffold for drug design. Its propenone group offers reactivity that can be exploited for further chemical modifications, making it a versatile intermediate in medicinal chemistry.

The compound's CAS No. 2179444-08-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, which are critical for laboratory applications. Additionally, its potential role in cancer research and neurodegenerative disease models has sparked discussions in scientific forums.

From a technical perspective, 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one exhibits a balanced lipophilicity and hydrogen-bonding capacity, which are essential for bioavailability optimization. These properties align with current trends in fragment-based drug discovery (FBDD), where small molecules like this are used to build larger, more potent inhibitors. The compound's molecular weight and polar surface area also make it suitable for blood-brain barrier penetration, a hot topic in central nervous system (CNS) drug development.

Another area of interest is the compound's potential application in photodynamic therapy (PDT), where its propenone moiety could interact with light-sensitive agents. This aligns with the increasing focus on non-invasive treatment modalities in modern medicine. Furthermore, its piperazine ring is known to enhance water solubility, addressing a common challenge in formulation science.

In summary, 1-[4-[2-(4-Morpholinyl)-2-oxoethyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2179444-08-5) represents a multifaceted compound with broad applicability in drug discovery and biochemical research. Its structural versatility and compatibility with emerging technologies like AI-driven molecular docking ensure its continued relevance in scientific advancements. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and optimizing therapeutic strategies.